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Compound of Interest

1-(Methylsulfonyl)piperidin-4-
Compound Name:
amine

Cat. No.: B1280446

This guide provides technical support for researchers, scientists, and drug development
professionals on the safe disposal of waste containing 1-(Methylsulfonyl)piperidin-4-amine.
Adherence to institutional and local regulations is paramount. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-(Methylsulfonyl)piperidin-4-amine?

Al: While a specific, detailed hazard profile for 1-(Methylsulfonyl)piperidin-4-amine is not

readily available in the provided search results, it is a substituted piperidine, which is a class of
cyclic amines. Amines, in general, can be corrosive and may cause skin and eye irritation.[1][2]
Some may also be harmful if swallowed or inhaled.[2] It is crucial to handle this compound with
appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.[3]

Q2: How should | collect and store waste containing 1-(Methylsulfonyl)piperidin-4-amine?

A2: Waste should be segregated and stored in clearly labeled, tightly sealed containers made
of compatible materials.[3] Avoid mixing amine waste with other chemical waste streams to
prevent hazardous reactions.[3] Store the waste containers in a cool, well-ventilated area away
from direct sunlight, heat sources, and incompatible substances.[3]

Q3: What materials are incompatible with 1-(Methylsulfonyl)piperidin-4-amine?
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A3: Amines are typically incompatible with acids and strong oxidizing agents.[3][4] Contact with
these substances can lead to vigorous reactions, heat generation, and the release of toxic
fumes. A chemical compatibility chart indicates that amines and alkanolamines are generally
incompatible with inorganic acids, organic acids, caustics, halogenated compounds, aldehydes,
ketones, esters, and acid anhydrides.[5]

Q4: Can | dispose of small quantities of 1-(Methylsulfonyl)piperidin-4-amine waste down the
drain?

A4: No, you should not dispose of amines down the drain as they can be harmful to aquatic life
and ecosystems.[3] All chemical waste, including solutions containing 1-
(Methylsulfonyl)piperidin-4-amine, must be disposed of through your institution's hazardous
waste program.

Q5: What is the general procedure for disposing of chemical waste like 1-
(Methylsulfonyl)piperidin-4-amine?

A5: The general procedure involves identifying and classifying the waste according to federal
and local regulations, such as the Resource Conservation and Recovery Act (RCRA) in the
United States.[6] The waste must then be accumulated in proper containers, labeled, and
transported by a licensed hazardous waste transporter to a permitted treatment, storage, and
disposal facility (TSDF).[6][7]

Troubleshooting Guide
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Issue Probable Cause

Solution

) ] Improper handling or container
Accidental Spill )
failure.

1. Evacuate the immediate
area if the spill is large or in a
poorly ventilated space. 2.
Wear appropriate PPE,
including respiratory protection
if necessary. 3. Contain the
spill using absorbent pads or
other inert materials.[8] 4.
Sweep up the absorbed
material and place itin a
sealed container for hazardous
waste disposal.[9] 5. Clean the
spill area thoroughly. 6. Report
the spill to your EHS

department.

Unexpected Reaction in Waste  Mixing of incompatible waste

Container streams.

1. Do not attempt to open the
container. 2. If the reaction is
vigorous, evacuate the area
and alert others. 3. Contact
your institution's emergency
response or EHS department

immediately.

] ] Container degradation or
Leaking Waste Container ) i
improper sealing.

1. Wearing appropriate PPE,
place the leaking container into
a larger, compatible secondary
containment vessel. 2. Label
the secondary container
clearly with the contents of the
primary container. 3. Arrange
for immediate pickup by your
institution's hazardous waste

management team.
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Summary of Chemical and Safety Data

Property Value Reference
Molecular Formula C6H14N202S [10]
Molecular Weight 178.25 g/mol [10]
Appearance Solid

Storage Temperature 2-8°C [11]

FLQSRSQNICPZIH-
InChl Key [11]
UHFFFAOYSA-N

SMILES CS(=0)(=0)N1CCC(CC1L)N [11]

Waste Disposal Workflow
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Waste Generation & Collection

Generate Waste
(Pure compound, solutions,
contaminated materials)

'

Segregate Amine Waste
from other chemical waste

'

Select Compatible
Waste Container

'

Label Container Clearly
'Hazardous Waste - Amine'

Temporary Storage

Store in a Cool, Dry,
Well-Ventilated Area

R

Ensure container is
tightly sealed

Store away from
incompatible materials
(Acids, Oxidizers)

Disgosal

Consult Institutional
EHS Guidelines

'

Arrange for Pickup by
Licensed Waste Disposal Company

'

Complete Hazardous Waste
Manifest/Paperwork

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-(Methylsulfonyl)piperidin-4-amine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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